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Compound of Interest

Compound Name: SUCROSE MONOCHOLATE

Cat. No.: B1180347

Disclaimer: The chemical "SUCROSE MONOCHOLATE" as specified in the query is not a
widely recognized compound, and safety or disposal information for it is not available in
standard chemical databases. A substance with the CAS number 198335-88-5 is listed by
some suppliers under this name, but without accessible safety data sheets[1][2]. It is highly
probable that the intended substance was Sucrose Monolaurate, a common non-ionic
surfactant. The following disposal procedures are for Sucrose Monolaurate and are based on
available Safety Data Sheets (SDS).

Sucrose monolaurate is not classified as a hazardous substance according to the OSHA
Hazard Communication Standard[3]. However, proper handling and disposal are essential to
maintain a safe laboratory environment and ensure environmental protection.

General Safety and Handling

Before disposal, ensure proper personal protective equipment (PPE) is used. This includes
safety glasses with side shields or goggles, appropriate gloves, and a lab coat[4]. Handle the
substance in a well-ventilated area and avoid generating dust[5].

Disposal of Unused Sucrose Monolaurate

Unused or waste Sucrose Monolaurate should be disposed of in accordance with local, state,
and federal regulations.
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Containerization: Place the waste material in a suitable, clearly labeled, and sealed container
for disposal[4].

Do Not Mix: Do not mix with other chemical waste[3].

Consult Regulations: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal[6].

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company[7].

Spill Cleanup and Disposal

In the event of a spill, follow these procedures:

Ventilate the Area: Ensure the area is well-ventilated.

Avoid Dust Formation: Use dry clean-up procedures and avoid sweeping in a manner that
creates dust[4].

Containment: Collect the spilled material using a method that does not generate dust, such
as using a dustpan and brush or a HEPA-filtered vacuum.

Collect and Label: Place the collected material into a suitable and labeled container for
waste disposal[4].

Clean the Area: Thoroughly clean the affected area after the spill has been removed.

Environmental Precautions: Prevent the spillage from entering drains or water courses[4][5].

Data Presentation

No quantitative data regarding the disposal of Sucrose Monolaurate was found in the reviewed

safety data sheets.

Experimental Protocols
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The disposal of Sucrose Monolaurate is a standard waste management procedure. No
experimental protocols or signaling pathways are associated with its disposal.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SUCROSE MONOCHOLATE CAS#: 198335-88-5 [m.chemicalbook.com]

2. 198335-88-5 CAS MSDS (SUCROSE MONOCHOLATE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

o 3. sigmaaldrich.cn [sigmaaldrich.cn]

e 4. datasheets.scbt.com [datasheets.scbt.com]
e 5. echemi.com [echemi.com]

e 6. fishersci.com [fishersci.com]

e 7. geneseo.edu [geneseo.edu]

 To cite this document: BenchChem. [Proper Disposal Procedures for Sucrose Monolaurate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180347#sucrose-monocholate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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